Cas no 2137418-15-4 ((7R,9S)-1,7,9-trimethyl-8-oxa-1-azaspiro[4.5]decan-4-amine)

• Product Name: (7R,9S)-1,7,9-trimethyl-8-oxa-1-azaspiro[4.5]decan-4-amine
• CAS No: 2137418-15-4
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6077115
• PubChem ID: 165849672
• Update Time: 2025-06-15

(7R,9S)-1,7,9-trimethyl-8-oxa-1-azaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2137418-15-4
• (7R,9S)-1,7,9-trimethyl-8-oxa-1-azaspiro[4.5]decan-4-amine
• EN300-785608

• Inchi： 1S/C11H22N2O/c1-8-6-11(7-9(2)14-8)10(12)4-5-13(11)3/h8-10H,4-7,12H2,1-3H3/t8-,9+,10?,11?
• InChI Key： ZZZJIJGMRJAMSU-IXBNRNDTSA-N
• SMILES： O1[C@H](C)CC2(C[C@@H]1C)C(CCN2C)N

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.5Ų

Additional information on (7R,9S)-1,7,9-trimethyl-8-oxa-1-azaspiro[4.5]decan-4-amine

Recent Advances in the Study of (7R,9S)-1,7,9-trimethyl-8-oxa-1-azaspiro[4.5]decan-4-amine (CAS: 2137418-15-4)

The compound (7R,9S)-1,7,9-trimethyl-8-oxa-1-azaspiro[4.5]decan-4-amine (CAS: 2137418-15-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel spirocyclic compounds, which are increasingly recognized for their pharmacological potential. The spirocyclic scaffold of (7R,9S)-1,7,9-trimethyl-8-oxa-1-azaspiro[4.5]decan-4-amine offers a rigid three-dimensional structure that enhances binding affinity and selectivity toward biological targets. This property has made it a valuable candidate for drug discovery programs targeting central nervous system (CNS) disorders and infectious diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a modulator of serotonin receptors. The study utilized a combination of molecular docking simulations and in vitro assays to elucidate the binding interactions of (7R,9S)-1,7,9-trimethyl-8-oxa-1-azaspiro[4.5]decan-4-amine with 5-HT receptors, revealing promising selectivity profiles. These findings suggest potential applications in the treatment of mood disorders such as depression and anxiety.

Another notable research effort focused on the compound's antimicrobial properties. A team of researchers from the University of Cambridge reported that derivatives of (7R,9S)-1,7,9-trimethyl-8-oxa-1-azaspiro[4.5]decan-4-amine exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics, thereby reducing the likelihood of resistance development.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of (7R,9S)-1,7,9-trimethyl-8-oxa-1-azaspiro[4.5]decan-4-amine. A recent patent application disclosed a novel catalytic asymmetric synthesis route that significantly improves yield and enantiomeric purity. This development is expected to facilitate large-scale production and further exploration of the compound's therapeutic potential.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetic and toxicological profiles. Ongoing preclinical studies are investigating its metabolic stability, bioavailability, and potential off-target effects. These studies are crucial for determining the compound's suitability for clinical development and will inform future research directions.

In conclusion, (7R,9S)-1,7,9-trimethyl-8-oxa-1-azaspiro[4.5]decan-4-amine (CAS: 2137418-15-4) represents a compelling area of research in chemical biology and pharmaceutical science. Its unique structural features and diverse biological activities position it as a promising candidate for the development of novel therapeutics. Continued research efforts will be essential to unlock its full potential and translate these findings into clinical applications.